Cas no 2137723-49-8 (1H-Tetrazole, 5-(3-bromopropyl)-1-ethyl-)

1H-Tetrazole, 5-(3-bromopropyl)-1-ethyl-, is a bromoalkyl-substituted tetrazole derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical applications. Its key advantages include its reactivity as an alkylating agent, making it useful for introducing tetrazole functionalities into target molecules. The presence of both the tetrazole ring and the bromopropyl group enables its use in cycloaddition reactions, nucleophilic substitutions, and as a precursor for further functionalization. The ethyl substitution enhances stability while maintaining reactivity. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, given the tetrazole moiety's role as a bioisostere for carboxylic acids. Proper handling is advised due to its potential sensitivity.
1H-Tetrazole, 5-(3-bromopropyl)-1-ethyl- structure
2137723-49-8 structure
Product Name:1H-Tetrazole, 5-(3-bromopropyl)-1-ethyl-
CAS No:2137723-49-8
MF:C6H11BrN4
MW:219.082339525223
CID:5287516
Update Time:2025-06-07

1H-Tetrazole, 5-(3-bromopropyl)-1-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole, 5-(3-bromopropyl)-1-ethyl-
    • Inchi: 1S/C6H11BrN4/c1-2-11-6(4-3-5-7)8-9-10-11/h2-5H2,1H3
    • InChI Key: YHJMGHPRGGAIFG-UHFFFAOYSA-N
    • SMILES: N1(CC)C(CCCBr)=NN=N1

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Additional information on 1H-Tetrazole, 5-(3-bromopropyl)-1-ethyl-

Introduction to 1H-Tetrazole, 5-(3-bromopropyl)-1-ethyl- (CAS No. 2137723-49-8) and Its Emerging Applications in Chemical Biology

The compound 1H-Tetrazole, 5-(3-bromopropyl)-1-ethyl- (CAS No. 2137723-49-8) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. Tetrazole derivatives, characterized by their four-membered nitrogen-containing ring structure, exhibit a broad spectrum of biological activities, making them invaluable scaffolds for drug discovery. The specific substitution pattern in 5-(3-bromopropyl)-1-ethyl-1H-tetrazole introduces unique pharmacophoric features that enhance its potential as a lead compound in developing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the versatility of tetrazole derivatives in modulating various biological pathways. The bromine substituent at the 3-position of the propyl chain in 5-(3-bromopropyl)-1-ethyl-1H-tetrazole serves as a versatile handle for further chemical modifications, enabling the synthesis of diverse analogs through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations have been instrumental in generating libraries of tetrazole-based compounds for high-throughput screening (HTS) campaigns.

One of the most compelling attributes of 1H-Tetrazole, 5-(3-bromopropyl)-1-ethyl- is its ability to interact with biological targets through multiple mechanisms. Studies have demonstrated its potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The brominated propyl side chain enhances binding affinity by improving hydrophobic interactions with the active sites of these enzymes, suggesting its utility in developing anti-inflammatory agents.

Moreover, the ethyl group at the 1-position of the tetrazole ring contributes to the compound's overall solubility and bioavailability, which are critical factors for pharmacological efficacy. This structural feature has been leveraged in designing prodrugs that undergo metabolic activation to release active tetrazole derivatives within target tissues. Such prodrug strategies have shown promise in preclinical studies for enhancing drug delivery and reducing systemic toxicity.

The synthesis of 5-(3-bromopropyl)-1-ethyl-1H-tetrazole involves multi-step organic transformations that highlight the compound's synthetic accessibility. Starting from commercially available precursors such as ethyl bromoacetate and propyl bromide, the tetrazole core can be constructed via cycloaddition reactions with azides or via nucleophilic substitution followed by cyclization. The introduction of the bromine atom at the 3-position is typically achieved through halogen exchange reactions or direct bromination protocols, providing a robust synthetic route for large-scale production.

In recent years, computational chemistry has played an increasingly pivotal role in optimizing the pharmacokinetic properties of tetrazole derivatives like 1H-Tetrazole, 5-(3-bromopropyl)-1-ethyl-. Molecular docking studies have identified key interactions between this compound and its target proteins, providing insights into its binding mode and potential side effects. These computational approaches have accelerated the design process by predicting structural modifications that enhance potency while minimizing off-target effects.

The growing interest in tetrazole-based compounds has also spurred research into their applications beyond traditional pharmaceuticals. For instance, researchers have explored their use as intermediates in material science, where they contribute to the development of conductive polymers and metalorganic frameworks (MOFs). The unique electronic properties of tetrazoles make them suitable candidates for designing advanced materials with applications in electronics and catalysis.

Another emerging area is the use of 5-(3-bromopropyl)-1-ethyl-1H-tetrazole as a building block for bioconjugates. By linking this tetrazole derivative to biomolecules such as peptides or antibodies via click chemistry reactions, researchers can generate targeted therapeutic agents with improved specificity and reduced immunogenicity. Such bioconjugates are being investigated for their potential in treating neurological disorders and cancer by selectively delivering cytotoxic agents to affected tissues.

The environmental impact of synthesizing and utilizing 1H-Tetrazole, 5-(3-bromopropyl)-1-ethyl- has also been a focus of recent studies. Efforts have been made to develop greener synthetic protocols that minimize waste generation and reduce reliance on hazardous reagents. For example, catalytic hydrogenation techniques have been employed to improve yields while reducing energy consumption during production processes.

In conclusion, 5-(3-bromopropyl)-1-ethyl-1H-tetrazole (CAS No. 2137723-49-8) exemplifies the innovative potential of heterocyclic compounds in addressing complex biological challenges. Its unique structural features enable diverse applications across drug discovery, material science, and biotechnology. As research continues to uncover new functionalities and synthetic strategies for this class of molecules, compounds like 1H-Tetrazole, 5-(3-bromopropyl)-1-ethyl- are poised to play a pivotal role in shaping future advancements in chemical biology.

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